Cas no 945589-88-8 ((2-amino-3-pyridyl)-phenyl-methanol)

(2-amino-3-pyridyl)-phenyl-methanol structure
945589-88-8 structure
Product Name:(2-amino-3-pyridyl)-phenyl-methanol
CAS No:945589-88-8
MF:C12H12N2O
MW:200.236482620239
CID:1984439
PubChem ID:64089716
Update Time:2025-04-21

(2-amino-3-pyridyl)-phenyl-methanol Chemical and Physical Properties

Names and Identifiers

    • (2-amino-3-pyridyl)-phenyl-methanol
    • DB-289714
    • 945589-88-8
    • AKOS013406972
    • (2-AMINOPYRIDIN-3-YL)(PHENYL)METHANOL
    • Inchi: 1S/C12H12N2O/c13-12-10(7-4-8-14-12)11(15)9-5-2-1-3-6-9/h1-8,11,15H,(H2,13,14)
    • InChI Key: XLZHHTCJLNYSEL-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)C1=CC=CN=C1N

Computed Properties

  • Exact Mass: 200.094963011Da
  • Monoisotopic Mass: 200.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 59.1Ų
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